Cas no 1804986-52-4 (4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1804986-52-4
• MF: C₆H₄F₄N₂O₂S
• MW: 244.166773796082
• CID: 4850961
• Update Time: 2025-06-08

4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H4F4N2O2S/c7-2-1-12-4(6(9)10)5(3(2)8)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： JUJRXZUXDBZCNB-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=CN=C1C(F)F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4

Additional information on 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide

4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1804986-52-4)

The compound 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide, identified by the CAS registry number 1804986-52-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine sulfonamides, which are known for their unique electronic properties and versatility in chemical reactions. The structure of this molecule incorporates a pyridine ring substituted with fluorine atoms at positions 4 and 5, a difluoromethyl group at position 2, and a sulfonamide group at position 3. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and stability, making it an attractive candidate for biological assays. For instance, researchers have explored the potential of 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide as a lead compound in the development of novel insecticides and fungicides. Its ability to inhibit key enzymes involved in pest metabolism has shown promising results in preliminary trials.

In terms of synthesis, the preparation of this compound involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and sulfonation reactions. The use of fluorinated intermediates ensures the precise placement of fluorine atoms at specific positions on the pyridine ring. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

The physicochemical properties of 1804986-52-4 are critical for its application in various fields. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its performance in different environments. For example, its high thermal stability makes it suitable for use in high-temperature industrial processes, while its solubility in organic solvents facilitates its incorporation into formulations for agricultural use.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Research indicates that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further studies are required to evaluate its long-term effects on non-target species and soil health.

In conclusion, 4,5-Difluoro-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1804986-52-4) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable asset in modern chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing scientific innovation.